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Compound of Interest

Compound Name: Texas Red

CAS No.: 82354-19-6

Cat. No.: B611076

Get Quote

In the realm of fluorescence-based research, the selection of an appropriate fluorophore is

paramount to generating high-quality, reproducible data. Both Texas Red and rhodamine

derivatives, such as Tetramethylrhodamine (TRITC), are widely utilized red-emitting fluorescent

dyes. This guide provides an objective comparison of their performance, supported by

experimental data, to assist researchers, scientists, and drug development professionals in

making informed decisions for their specific applications.

Photophysical and Chemical Properties: A
Quantitative Comparison
The selection of a fluorophore is often dictated by its photophysical properties, which determine

its brightness, photostability, and suitability for specific imaging systems. Below is a summary

of the key quantitative data for Texas Red and a common rhodamine derivative, TRITC.
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Property Texas Red

TRITC
(Tetramethylrhoda
mine
Isothiocyanate)

Advantage

Excitation Maximum

(λex)
~595 nm[1] ~544-552 nm[2][3]

Texas Red: Longer

excitation wavelength

is less phototoxic to

cells and reduces

autofluorescence from

biological samples.

Emission Maximum

(λem)
~615 nm[1] ~570-578 nm[2]

Texas Red: Emission

in the far-red

spectrum minimizes

spectral overlap with

green fluorophores

(e.g., FITC, GFP) in

multicolor imaging.

Molar Extinction

Coefficient (ε)
~85,000 cm⁻¹M⁻¹

~85,000 - 100,000

cm⁻¹M⁻¹

Comparable: Both

dyes have high molar

extinction coefficients,

indicating efficient

photon absorption.

Fluorescence

Quantum Yield (Φ)
~0.605 in PBS

Varies with

conjugation and

environment

Texas Red: Generally

considered to have a

high quantum yield,

contributing to its

brightness.

Brightness (ε x Φ) High Moderate to High

Texas Red: The

combination of a high

extinction coefficient

and quantum yield

results in bright

fluorescent

conjugates.
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Photostability
Good resistance to

photobleaching

Generally good, but

can be susceptible to

photobleaching

Texas Red: Often

cited as having

superior photostability,

allowing for longer

exposure times and

more robust imaging.

pH Sensitivity

Relatively insensitive

in the physiological

range

Generally insensitive

to pH changes

Comparable: Both are

suitable for

applications in

physiological buffers.

Reactive Group
Sulfonyl Chloride

(SO₂Cl)
Isothiocyanate (NCS)

Texas Red: The

sulfonyl chloride group

is highly reactive with

primary amines and

the hydrolysis

byproduct is water-

soluble and easily

removed.

Key Advantages of Texas Red
Texas Red offers several distinct advantages over traditional rhodamine dyes like TRITC,

making it a preferred choice for many demanding fluorescence applications.

Reduced Autofluorescence: Biological samples often exhibit autofluorescence in the shorter

wavelength regions of the visible spectrum. The longer excitation and emission wavelengths

of Texas Red significantly reduce this background noise, leading to a higher signal-to-noise

ratio and clearer images.

Superior for Multicolor Imaging: The well-separated emission spectrum of Texas Red
minimizes bleed-through into the detection channels of green fluorophores, a common issue

in multicolor fluorescence microscopy. This allows for more accurate colocalization studies.

Enhanced Brightness and Photostability: Texas Red conjugates are generally brighter and

more resistant to photobleaching than TRITC conjugates. This is a critical advantage for
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applications requiring long-term imaging, such as live-cell tracking or time-lapse microscopy,

as well as for detecting low-abundance targets.

Improved Conjugation Chemistry: Texas Red is typically supplied as a sulfonyl chloride

derivative. This reactive group efficiently couples to primary amines on proteins and other

biomolecules. A key advantage is that the hydrolyzed, unreacted dye is highly water-soluble,

facilitating its removal during the purification of the labeled conjugate. In contrast, the

isothiocyanate group of TRITC can be less stable and the purification of TRITC conjugates

can be more challenging.

Experimental Protocols
To provide a practical context for the comparison, detailed methodologies for key experiments

are outlined below.

Protocol 1: Antibody Conjugation
This protocol describes the conjugation of Texas Red sulfonyl chloride and TRITC to an IgG

antibody.

Materials:

IgG antibody in amine-free buffer (e.g., PBS), 2-10 mg/mL

Texas Red Sulfonyl Chloride or TRITC

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Conjugation Buffer: 0.1 M sodium bicarbonate, pH 9.0

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate Buffered Saline (PBS), pH 7.4

Procedure for Texas Red Conjugation:

Prepare a 10 mg/mL stock solution of Texas Red Sulfonyl Chloride in anhydrous DMF

immediately before use.
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Adjust the antibody concentration to 2-5 mg/mL with the conjugation buffer.

Slowly add the Texas Red stock solution to the antibody solution while gently stirring. A

typical molar ratio is 10-20 moles of dye per mole of antibody.

Incubate the reaction for 1-2 hours at room temperature in the dark.

Purify the conjugate by passing the reaction mixture through a size-exclusion

chromatography column pre-equilibrated with PBS.

Collect the first colored peak, which corresponds to the labeled antibody.

Determine the degree of labeling by measuring the absorbance at 280 nm and 595 nm.

Procedure for TRITC Conjugation:

Prepare a 1 mg/mL stock solution of TRITC in anhydrous DMSO immediately before use.

Adjust the antibody concentration to 2-10 mg/mL with the conjugation buffer.

Slowly add the TRITC stock solution to the antibody solution while gently stirring. A typical

molar ratio is 10-20 moles of dye per mole of antibody.

Incubate the reaction for 2 hours at room temperature in the dark.

Purify the conjugate using a size-exclusion chromatography column as described for Texas
Red.

Determine the degree of labeling by measuring the absorbance at 280 nm and 550 nm.

Protocol 2: Immunofluorescence Staining
This protocol provides a general workflow for indirect immunofluorescence staining of cultured

cells.

Materials:

Cells grown on coverslips

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b611076/docs?utm_src=pdf-body#texas-red-vs-rhodamine-a-comparative-guide-for-advanced-fluorescence-applications
https://www.benchchem.com/product/b611076/docs?utm_src=pdf-body#texas-red-vs-rhodamine-a-comparative-guide-for-advanced-fluorescence-applications
https://www.benchchem.com/product/b611076/docs?utm_src=pdf-body#texas-red-vs-rhodamine-a-comparative-guide-for-advanced-fluorescence-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fixation Buffer: 4% paraformaldehyde in PBS

Permeabilization Buffer: 0.1% Triton X-100 in PBS

Blocking Buffer: 1% BSA in PBS

Primary antibody

Texas Red- or TRITC-conjugated secondary antibody

Mounting medium with an antifade reagent

Procedure:

Fixation: Wash cells with PBS and then fix with 4% paraformaldehyde for 15 minutes at room

temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: Incubate the cells with Permeabilization Buffer for 10 minutes.

Blocking: Block non-specific binding by incubating the cells in Blocking Buffer for 30 minutes.

Primary Antibody Incubation: Incubate the cells with the primary antibody diluted in Blocking

Buffer for 1 hour at room temperature or overnight at 4°C.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Incubate the cells with the Texas Red- or TRITC-conjugated

secondary antibody diluted in Blocking Buffer for 1 hour at room temperature in the dark.

Washing: Wash the cells three times with PBS for 5 minutes each in the dark.

Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

Imaging: Visualize the fluorescence using a microscope equipped with the appropriate filter

sets for Texas Red or TRITC.
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Experimental Workflow and Signaling Pathway
Diagrams
To visually represent the experimental process, the following diagrams are provided in the DOT

language for Graphviz.
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Caption: A typical workflow for an immunofluorescence experiment.
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Caption: The general process of conjugating a fluorophore to an antibody.

In conclusion, while both Texas Red and rhodamine dyes are valuable tools in fluorescence

microscopy, Texas Red offers significant advantages in terms of its spectral properties,

brightness, and photostability. These characteristics make it particularly well-suited for

challenging applications such as multicolor imaging and the detection of low-abundance

targets. For researchers aiming to achieve the highest sensitivity and clarity in their

fluorescence-based assays, Texas Red represents a superior choice over traditional

rhodamine derivatives like TRITC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611076/docs#texas-red-vs-rhodamine-a-
comparative-guide-for-advanced-fluorescence-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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